Cas no 861212-38-6 (6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 861212-38-6
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• MDL: MFCD04125115
• CID: 3102657
• PubChem ID: 4302841
• Update Time: 2025-06-08

6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-1,2-dihydro-2-oxo-4-(trifluoromethyl)pyridine-3-carbonitrile
• SR-01000127255-1
• HMS1625O02
• 3N-528S
• SMR000093934
• ZCDZVNUZVPVCST-UHFFFAOYSA-N
• BDBM37456
• 6-cyclopropyl-2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 6-cyclopropyl-2-keto-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 6-cyclopropyl-2-oxidanylidene-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• HMS2248J12
• 861212-38-6
• CCG-131393
• SR-01000127255
• CHEMBL1337605
• MFCD04125115
• 6-cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• AKOS005070179
• cid_4302841
• 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• MLS000116980
• 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD04125115
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)7-3-8(5-1-2-5)15-9(16)6(7)4-14/h3,5H,1-2H2,(H,15,16)
• InChI Key： ZCDZVNUZVPVCST-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(=C1)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 228.05104734Da
• Monoisotopic Mass: 228.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Melting Point: 229-232°

6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

Research Briefing on 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile (CAS: 861212-38-6)

6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile (CAS: 861212-38-6) is a pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique trifluoromethyl and cyclopropyl substituents, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile. Researchers have developed efficient synthetic routes to access this compound, often involving multi-step reactions that leverage modern catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis of this pyridine derivative using palladium-catalyzed cyclization, achieving high yields and excellent purity. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable scaffold for further modifications.

In terms of biological activity, preliminary investigations have revealed that 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile exhibits promising inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed moderate activity against JAK2 kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Beyond its kinase inhibitory properties, this compound has also been explored for its potential in central nervous system (CNS) disorders. A recent preprint on bioRxiv (2023) described its interaction with GABA receptors, indicating a possible role in modulating neurotransmitter activity. While these findings are preliminary, they open new avenues for research into neurological applications, particularly for conditions like epilepsy and anxiety disorders.

In conclusion, 6-Cyclopropyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile (CAS: 861212-38-6) represents a versatile and pharmacologically interesting compound with multiple potential applications. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic profile. The compound's unique structural features and promising biological activities make it a compelling subject for future studies in drug discovery and chemical biology.